Cas no 90875-76-6 (2-Chloro-benzenebutanol)

• Product Name: 2-Chloro-benzenebutanol
• CAS No: 90875-76-6
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 2857865
• PubChem ID: 53835393
• Update Time: 2024-03-01

2-Chloro-benzenebutanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-benzenebutanol
• 90875-76-6
• CS-0459463
• 4-(2-Chlorophenyl)-1-butanol
• 4-(2-CHLOROPHENYL)BUTAN-1-OL
• AKOS013837612
• SCHEMBL1804680

• Inchi： 1S/C10H13ClO/c11-10-7-2-1-5-9(10)6-3-4-8-12/h1-2,5,7,12H,3-4,6,8H2
• InChI Key： GFHDQUWZAMEBHD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CCCCO

Computed Properties

• Exact Mass: 184.0654927g/mol
• Monoisotopic Mass: 184.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes